Journal Name:Journal of the American Ceramic Society
Journal ISSN:0002-7820
IF:4.186
Journal Website:http://www.wiley.com/bw/journal.asp?ref=0002-7820
Year of Origin:1918
Publisher:Wiley-Blackwell
Number of Articles Per Year:588
Publishing Cycle:Monthly
OA or Not:Not
Differences in radiation-induced heart dysfunction in male versus female rats
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-04-28 , DOI: 10.1080/09553002.2023.2194404
AbstractPurpose Radiation therapy remains part of the standard of care for breast, lung, and esophageal cancers. While radiotherapy improves local control and survival, radiation-induced heart dysfunction is a common side effect of thoracic radiotherapy. Cardiovascular dysfunction can also result from non-therapeutic total body radiation exposures. Numerous studies have evaluated the relationship between radiation dose to the heart and cardiotoxicity, but relatively little is known about whether there are differences based on biological sex in radiation-induced heart dysfunction (RIHD).Materials and Methods We evaluated whether male and female inbred Dahl SS rats display differences in RIHD following delivery of 24 Gy in a single fraction to the whole heart using a 1.5 cm beam size (collimater). We also compared the 2.0 cm vs. 1.5 cm collimator in males. Pleural and pericardial effusions and normalized heart weights were measured, and echocardiograms were performed.Results Female SS rats displayed more severe RIHD relative to age-matched SS male rats. Normalized heart weight was significantly increased in females, but not in males. A total of 94% (15/16) of males and 55% (6/11) of females survived 5 months after completion of radiotherapy (p < .01). Among surviving rats, 100% of females and 14% of males developed moderate-to-severe pericardial effusions at 5 months. Females demonstrated increased pleural effusions, with the mean normalized pleural fluid volume for females and males being 56.6 mL/kg ± 12.1 and 10.96 mL/kg ± 6.4 in males (p = .001), respectively. Echocardiogram findings showed evidence of heart failure, which was more pronounced in females. Because age-matched female rats have smaller lungs, a higher percentage of the total lung was treated with radiation in females than males using the same beam size. After using a larger 2 cm beam in males which results in higher lung exposure, there was not a significant difference between males and females in terms of the development of moderate-to-severe pericardial effusions or pleural effusions. Treatment of males with a 2 cm beam resulted in comparable increases in LV mass and reductions in stroke volume to female rats treated with a 1.5 cm beam.Conclusion Together, these results illustrate that there are differences in radiation-induced cardiotoxicity between male and female SS rats and add to the data that lung radiation doses, in addition to other factors, may play an important role in cardiac dysfunction following heart radiation exposure. These factors may be important to factor into future mitigation studies of radiation-induced cardiotoxicity.
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Effects of radiation on Respiratory Disease Mortality: Analysis of the National Registry for Radiation Workers in United Kingdom
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-03-07 , DOI: 10.1080/09553002.2023.2187474
AbstractPurpose While some evidence of an effect of radiation exposure on respiratory disease at low dose levels has now emerged, there is heterogeneity in the risks between different studies and countries. In this paper, we aim to show the effect of radiation on three different sub-types of respiratory disease mortality through the analysis of the NRRW cohort in UK.Materials and methods The NRRW cohort consisted of 174,541 radiation workers. Doses to the surface of the body were monitored using individual film badges. Most of the doses are associated with X-rays and gamma rays and to a less extent of beta and neutron particles. The overall mean 10 year lagged lifetime external dose was 23.2 mSv. Some workers were potentially exposed to alpha particles. However, doses from internal emitters were not available for the NRRW cohort. 25% male workers and 17% female workers were identified as being monitored for internal exposure. The Poisson regression methods for grouped survival data with a stratified baseline hazard function were used to describe the dependence of the risk on cumulative external radiation dose. The disease was analysed by the following subgroups: Pneumonia (1066 cases including 17 cases of influenza), COPD and allied disease (1517 cases) and other remaining respiratory diseases (479 cases).Results There was very little radiation effect on pneumonia mortality, but evidence of a reduction in mortality risk for COPD and allied disease (ERR/Sv= -0.56, 95%CI: -0.94, -0.06; P = 0.02) and an increase in risk for other respiratory disease mortality (ERR/Sv = 2.30, 95%CI: 0.67, 4.62; P = 0.01) with increasing cumulative external dose were observed. The effects of radiation were more prominent amongst workers monitored for internal exposure. The reduction in mortality risk of COPD and allied disease per cumulative external dose was statistically significant for the radiation workers monitored for internal exposure (ERR/Sv=-0.59, 95%CI: -0.99, -0.05; p = 0.017) but not significant among the workers who were not monitored (ERR/Sv=-0.43, 95%CI: -1.20, 0.74; p = 0.42). A statistically significant increased risk was observed for other respiratory diseases among monitored radiation workers (ERR/Sv = 2.46, 95%CI: 0.69, 5.08; p = 0.019), but not among unmonitored workers (ERR/Sv = 1.70, 95%CI: -0.82, 5.65; p = 0.25).Conclusion The effects of radiation exposure can be different depending on the type of respiratory disease. No effect was seen in pneumonia; a reduction in mortality risk of COPD, and increased mortality risk of other respiratory diseases were observed with cumulative external radiation dose. More studies are needed to verify these findings.
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Radiation-induced neuroinflammation monitoring by the level of peripheral blood monocytes with high expression of translocator protein
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-02-23 , DOI: 10.1080/09553002.2023.2177765
AbstractPurpose Currently there are no effective diagnostic methods for the control of neuroinflammation before manifestation of cognitive impairment after head irradiation. The translocator protein (TSPO) is highly expressed in glial cells upon brain damage, therefore we compared the changes in the number of cells with high TSPO expression in the brain and peripheral blood during radiation-induced neuroinflammation.Materials and methods Hippocampal cytokines mRNA expression and the content of cells with high TSPO expression in the brain and peripheral blood monocytes were analyzed up to eight months after mice head γ-irradiation at a dose of 2 Gy or 8Gy.Results Mice irradiation at a dose of 8 Gy causes neuroinflammation, accompanied by an increase of M1 microglia and TSPOhigh cells in the brain, elevated gene expression of pro-inflammatory and decreased of anti-inflammatory cytokines along with an increased number of microglia and astrocytes in the hippocampus. The content of TSPOhigh cells in the brain correlates with the level TSPOhigh monocytes in three days, one month and two months after exposure.Conclusions An increase in the level of the monocytes with high expression of TSPO may be considered as a marker for an early diagnostics of post-radiation brain damage leading to cognitive impairment.
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Response of Satureja hortensis L. to gamma radiation and its impact on secondary metabolite content and biochemical characteristics
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-02-13 , DOI: 10.1080/09553002.2023.2173821
AbstractPurpose The current study investigated the effects of gamma irradiation on biochemical parameters and secondary metabolite accumulation in Summer Savory under field conditions.Materials and methods The dry seeds of Summer Savory (with a moisture content of 12%) were exposed to gamma radiation at the doses of 20, 40, 60, 80, and 100 Gy. Non-irradiated seeds (0 Gy) were used as control.Results Our findings showed that gamma radiation at low doses (20–40 Gy) had no effect on biochemical parameters and secondary metabolites accumulation in S. hortensis. These parameters are steadily and significantly increased by raising gamma irradiation doses from 40 to 100 Gy. The highest amount of chlorophyll a and b, carotenoids, anthocyanin, and total phenolic and flavonoid content were observed in 80 and 100 Gy treatments. Plants exposed to 80 and 100 Gy treatments accumulated the maximum amounts of rosmarinic acid and caffeic acid, respectively. Furthermore, the analysis of S. hortensis essential oil revealed that gamma radiation significantly alters its components. Carvacrol, α-Pinene, and α-Thujene levels raised dramatically compared to control with an increase in gamma irradiation dose from 20 to 100 Gy, while Thymol and α-Terpinene levels lowered.Conclusions Our results showed that treatment of Summer Savory seeds with gamma radiation at 80 and 100 Gy doses could significantly be raised biochemical parameters and secondary metabolites accumulation under field conditions. The current study showed that gamma irradiation could be used as a pre-sowing elicitor to improve the quantity and quality of phytochemicals in Summer Savory.
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Radiomics and dosiomics-based prediction of radiotherapy-induced xerostomia in head and neck cancer patients
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-05-12 , DOI: 10.1080/09553002.2023.2214206
AbstractBackground and aim: Dose-response modeling for radiotherapy-induced xerostomia in head and neck cancer (HN) patients is a promising frontier for personalized therapy. Feature extraction from diagnostic and therapeutic images (radiomics and dosiomics features) can be used for data-driven response modeling. The aim of this study is to develop xerostomia predictive models based on radiomics-dosiomics features.Methods: Data from the cancer imaging archive (TCIA) for 31 HN cancer patients were employed. For all patients, parotid CT radiomics features were extracted, utilizing Lasso regression for feature selection and multivariate modeling. The models were developed by selected features from pre-treatment (CT1), mid-treatment (CT2), post-treatment (CT3), and delta features (ΔCT2-1, ΔCT3-1, ΔCT3-2). We also considered dosiomics features extracted from the parotid dose distribution images (Dose model). Thus, combination models of radio-dosiomics (CT + dose & ΔCT + dose) were developed. Moreover, clinical, and dose-volume histogram (DVH) models were built. Nested 10-fold cross-validation was used to assess the predictive classification of patients into those with and without xerostomia, and the area under the receiver operative characteristic curve (AUC) was used to compare the predictive power of the models. The sensitivity and accuracy of models also were obtained.Results: In total, 59 parotids were assessed, and 13 models were developed. Our results showed three models with AUC of 0.89 as most predictive, namely ΔCT2-1 + Dose (Sensitivity 0.99, Accuracy 0.94 & Specificity 0.86), CT3 model (Sensitivity 0.96, Accuracy 0.94 & Specificity 0.86) and DVH (Sensitivity 0.93, Accuracy 0.89 & Specificity 0.84). These models were followed by Clinical (AUC 0.89, Sensitivity 0.81, Accuracy 0.97 & Specificity 0.89) and CT2 & Dose (AUC 0.86, Sensitivity 0.97, Accuracy 0.87 & Specificity 0.82). The Dose model (developed by dosiomics features only) had AUC, Sensitivity, Specificity, and Accuracy of 0.72, 0.98, 0.33, and 0.79 respectively.Conclusion: Quantitative features extracted from diagnostic imaging during and after radiotherapy alone or in combination with dosiomics markers obtained from dose distribution images can be used for radiotherapy response modeling, opening up prospects for personalization of therapies towards improved therapeutic outcomes.
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Efficiency of post-preparation treatment by gamma radiation to guarantee quality properties of plum molasses
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-03-07 , DOI: 10.1080/09553002.2023.2182002
AbstractPurpose This study aimed to assess specific gamma irradiation doses to be applied as a post-preparation process to assure the chemical, physical and sensory properties of plum molasses (PM).Materials and methods Samples of PM were treated with 0, 3, 6 and 9 kGy in a 60Co gamma irradiation plant. Proximate composition, chemical, the physical and sensory determination was accomplished immediately after treatment.Results Our results showed that, the moisture content of PM were significantly (p  .05) in crude protein, crud fat, and total sugar of PM. The chemical and physical parameters including; total acidity (TA), pH, volatile basic nitrogen (VBN), total soluble solids (TSS) (%, Brix), viscosity and color, which were elected as the indicators of quality, were all well within the recommended values for PM treated with 0, 3, 6 and 9 kGy. Sensory determination indicated no significant (p > .05) alterations between irradiated samples and non-irradiated samples of PM.Conclusion Irradiation treatment at 3 kGy was considered as acceptable to be used for the preservation purpose of PM without modifying their quality properties.
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Investigation of Presence and Impact of Radiation-Induced Bystander Effect in Acheta domesticus.
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-03-09 , DOI: 10.1080/09553002.2023.2188977
PurposeRadiation-induced bystander effect (RIBE), a non-targeted effect of ionizing radiation in which non-irradiated individuals behave as if they have been irradiated after interactions with irradiated individuals, has been well documented in vertebrates. However, little research has been done investigating RIBE in terrestrial insects, this paucity of invertebrate RIBE leads to lack of knowledge on invertebrates living in fallout and exclusion zones. This paper aims to better understand the impacts of RIBE on terrestrial insects and to elucidate impacts of RIBE on development and maturation. Methods and Materials: House crickets who have interacted with irradiated crickets were examined to investigate population effects of ionizing radiation exposure to better understand RIBE in insects. Juvenile crickets were cohabitated with irradiated juveniles and compared to non-cohabitated populations to determine the presence of RIBE in crickets. Irradiated adult crickets were then introduced to juvenile populations to further determine impacts of RIBE. Results: The results demonstrated RIBE in crickets and found that cohabitated males had higher growth rate (mg/day) when compared to non-cohabitated males (P = 0.0007). Further, cohabitated males and females matured significantly faster with no significant difference in maturation weight than non-cohabitated populations (P < 0.0001). Experiment with adult irradiated crickets found saturability of bystander signals and similar shifts in maturation parameters to initial experiment. These results highlight that bystander signals can impacted development and maturation in crickets. Conclusion: Given long-term impacts of RIBE in insects, these results may have significant implications for interactions between insects inhabiting fringe nuclear exclusion zones and those outside of it.
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Effect of electron beam irradiation on the pine wood nematode, Bursaphelenchus xylophilus
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-06-29 , DOI: 10.1080/09553002.2023.2232035
ABSTRACTPurpose Reproduction inhibition of the pine wood nematode (PWN) by electron beam (e-beam) irradiation both in vitro and in vivo was tested to determine if ionizing radiation could control the PWN by reducing survival and preventing reproduction, thus reducing the risk of pine wilt disease (PWD) spread.Materials and methods E-beam (10 MeV) irradiation treatment at different doses (0 – 4 kGy) was applied to PWNs in a Petri dish. Treatment of pine wood logs infested with PWNs was performed at 10 kGy. Mortality was determined by comparing the survival rates before and after irradiation treatment. DNA damage by e-beam irradiation (0 – 10 kGy) in the PWN was determined using the comet assay.Results E-beam irradiation increased mortality and suppressed reproduction with increasing doses. The lethal dose (LD) values (kGy) were estimated as follows: LD50 = 2.32, LD90 = 5.03, and LD99 = 9.48. E-beam irradiation of pine wood logs significantly suppressed PWN reproduction. Comets of e-beam-irradiated cells showed an increased tail DNA level and moment with an increasing dose.Conclusion This study suggests that e-beam irradiation could be used as an alternative method for the management of pine wood logs infested with PWNs.
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Preparation and evaluation of radiolabeled gliclazide parenteral nanoemulsion as a new tracer for pancreatic β-cells mass
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-04-18 , DOI: 10.1080/09553002.2023.2204914
AbstractPurpose: The present investigation aims to develop and evaluate a radiopharmaceutical for targeting and assessing β-cells mass based on gliclazide, an antidiabetic drug that specifically binds the sulfonylurea receptor unique to the β-cells of the pancreas.
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Combined radiation injury and its impacts on radiation countermeasures and biodosimetry
Journal of the American Ceramic Society ( IF 4.186 ) Pub Date: 2023-03-22 , DOI: 10.1080/09553002.2023.2188933
AbstractPurpose Preparedness for medical responses to major radiation accidents and the increasing threat of nuclear warfare worldwide necessitates an understanding of the complexity of combined radiation injury (CI) and identifying drugs to treat CI is inevitably critical. The vital sign and survival after CI were presented. The molecular mechanisms, such as microRNA pathways, NF-κB-iNOS-IL-18 pathway, C3 production, the AKT-MAPK cross-talk, and TLR/MMP increases, underlying CI in relation to organ injury and mortality were analyzed. At present, no FDA-approved drug to protect, mitigate, or treat CI is available. The development of CI-specific medical countermeasures was reviewed. Because of the worsened acute radiation syndrome resulting from CI, diagnostic triage can be problematic. Therefore, biodosimetry and CI are bundled together with the need to establish effective triage methods with CI.Conclusions CI mouse model studies at AFRRI are reviewed addressing molecular responses, findings from medical countermeasures, and a proposed plasma proteomic biodosimetry approach based on a panel of radiation-responsive biomarkers (i.e., CD27, Flt-3L, GM-CSF, CD45, IL-12, TPO) negligibly influenced by wounding in an algorithm used for dose predictions is described.
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SCI Journal Division of the Chinese Academy of Sciences
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工程技术3区 MATERIALS SCIENCE, CERAMICS 材料科学:硅酸盐1区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
10.60 174 Science Citation Index Science Citation Index Expanded Not
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